3-(2-(7-(2-chlorophenyl)-1,4-thiazepan-4-yl)-2-oxoethyl)-5,6-dimethylpyrimidin-4(3H)-one

• IUPAC Name: 3-[2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl]-5,6-dimethylpyrimidin-4-one
• InChI: InChI=1S/C19H22ClN3O2S/c1-13-14(2)21-12-23(19(13)25)11-18(24)22-8-7-17(26-10-9-22)15-5-3-4-6-16(15)20/h3-6,12,17H,7-11H2,1-2H3
• InChI Key: ATAASKZKGXCFHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN(C1=O)CC(=O)N2CCC(SCC2)C3=CC=CC=C3Cl)C
• Molecular Formula: C19H22ClN3O2S
• Molecular Weight: 391.9 g/mol
• CAS No.: 1795302-53-2

Description

3-(2-(7-(2-chlorophenyl)-1,4-thiazepan-4-yl)-2-oxoethyl)-5,6-dimethylpyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C19H22ClN3O2S and its molecular weight is 391.91. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

A notable study involves the synthesis of linked heterocyclic compounds containing pyrazole-pyrimidine-thiazolidin-4-one. These compounds were evaluated for their antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungi. The study found that compounds with specific moieties exhibited good inhibitory activity against the tested organisms (Reddy et al., 2010).

Antinociceptive and Anti-inflammatory Properties

Another research focus is on thiazolopyrimidine derivatives evaluated for their antinociceptive and anti-inflammatory properties. The study reported significant activities in the tested compounds, providing insights into their potential for pain and inflammation management (Selvam et al., 2012).

Antimicrobial and Anticancer Agents

Further research into pyrazole derivatives with oxa/thiadiazolyl, pyrazolyl moieties, and pyrazolo[4,3-d]-pyrimidine derivatives explored their potential as antimicrobial and anticancer agents. This study found that several synthesized compounds exhibited higher anticancer activity than a reference drug, alongside good to excellent antimicrobial activity (Hafez et al., 2016).

Synthesis and Body Distribution of Iodine-131 Labeled Drugs

Investigations into the synthesis and body distribution of iodine-131 labeled centrally acting drugs have also been conducted. This research provides valuable data on the distribution and potential imaging properties of these compounds in medical diagnostics (Braun et al., 1977).